3-methyl-N-{1-[1-({5-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-2-furyl}methyl)-4-piperidinyl]-1H-pyrazol-5-yl}butanamide

• IUPAC Name: 3-methyl-N-[2-[1-[[5-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]furan-2-yl]methyl]piperidin-4-yl]pyrazol-3-yl]butanamide
• InChI: InChI=1S/C21H29N7O2S/c1-15(2)12-19(29)24-18-6-9-23-28(18)16-7-10-27(11-8-16)13-17-4-5-20(30-17)31-21-25-22-14-26(21)3/h4-6,9,14-16H,7-8,10-13H2,1-3H3,(H,24,29)
• InChI Key: ZNBSXQXTLUOLDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)NC1=CC=NN1C2CCN(CC2)CC3=CC=C(O3)SC4=NN=CN4C
• Molecular Formula: C21H29N7O2S
• Molecular Weight: 443.6 g/mol

Description

The compound “3-methyl-N-{1-[1-({5-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-2-furyl}methyl)-4-piperidinyl]-1H-pyrazol-5-yl}butanamide” is a complex organic molecule. It contains several functional groups, including a 1,2,4-triazole ring, a pyrazole ring, a piperidine ring, and a furyl group. The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. While specific synthesis methods for this exact compound are not available in the literature, similar compounds have been synthesized using a variety of methods. For instance, 1,2,4-triazole derivatives can be synthesized from aminoguanidine and an appropriate carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the 1,2,4-triazole, pyrazole, piperidine, and furyl rings. These rings would likely be connected by single bonds, with the methyl and amide groups attached to the triazole and pyrazole rings, respectively.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. The triazole ring, for example, is known to participate in a variety of reactions, including nucleophilic substitutions and cycloadditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the triazole ring could contribute to its stability and solubility.

Future Directions

Future research could focus on further elucidating the properties and potential applications of this compound. This could include investigating its biological activity, optimizing its synthesis, and exploring its reactivity.